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Compound of Interest

Compound Name: JNJ-40255293

Cat. No.: B1673068

Audience: Researchers, scientists, and drug development professionals.
Introduction

JNJ-40255293 is a potent and selective dual antagonist of the adenosine A2A and Al
receptors.[1] It has demonstrated efficacy in preclinical models of Parkinson's disease, making
it a valuable tool for research in neurodegenerative disorders.[2][3] Proper preparation of a
stock solution is the first critical step for obtaining reliable and reproducible experimental
results. These application notes provide a detailed protocol for the preparation, storage, and
handling of INJ-40255293 stock solutions.

Quantitative Data Summary

For ease of reference, the key physicochemical properties of INJ-40255293 are summarized
in the table below.
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Property Value Reference

Molecular Weight 402.45 g/mol [1114]

Chemical Formula C23H22N403 [1][4]

CAS Number 1147271-25-7 [1]14]

Appearance Solid powder [1114]

Purity >98% (HPLC) [1]

N Soluble in DMSO (e.g., 10

Solubility [1][4]

mM)
) -20°C (long term), 4°C (short

Storage (Solid) [1114]

term)
) -80°C (< 6 months), -20°C (< 6
Storage (in Solvent) [1][5]

months)

Experimental Protocols

Materials and Equipment
e JNJ-40255293 solid powder

Dimethyl sulfoxide (DMSO), anhydrous, cell culture grade

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Protocol for Preparing a 10 mM JNJ-40255293 Stock
Solution in DMSO
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This protocol describes the preparation of a 10 mM stock solution of INJ-40255293 in DMSO.
Adjust the calculations accordingly for a different desired concentration.

Step 1: Equilibrate JINJ-40255293 to Room Temperature

» Before opening, allow the vial of INJ-40255293 solid powder to equilibrate to room
temperature for at least 15-20 minutes. This prevents the condensation of moisture, which
could affect the stability of the compound.

Step 2: Weigh the JNJ-40255293 Powder

¢ In a suitable weighing vessel, carefully weigh out the desired amount of JINJ-40255293 using
a calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, you
would need 4.02 mg of INJ-40255293.

o Calculation:

Molecular Weight (MW) = 402.45 g/mol

Desired Concentration (C) = 10 mM = 0.01 mol/L

Desired Volume (V) =1 mL=0.001L

Mass (m) = C x MW x V = 0.01 mol/L x 402.45 g/mol x 0.001 L = 0.0040245 g = 4.02 mg

Step 3: Dissolve in DMSO

o Transfer the weighed JNJ-40255293 powder to a sterile microcentrifuge tube or vial.

o Add the calculated volume of anhydrous DMSO to the tube. For the example above, add 1
mL of DMSO.

o Cap the tube tightly and vortex thoroughly until the solid is completely dissolved. Gentle
warming in a water bath (37°C) or sonication can be used to aid dissolution if necessary.[5]
Visually inspect the solution to ensure there are no visible particles.

Step 4: Aliquot and Store
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» To avoid repeated freeze-thaw cycles, which can degrade the compound, it is highly
recommended to aliquot the stock solution into smaller, single-use volumes in sterile tubes.

[5]

o Label each aliquot clearly with the compound name, concentration, solvent, and date of
preparation.

o For long-term storage (up to 6 months), store the aliquots at -80°C.[5] For shorter-term
storage (up to 1-6 months), -20°C is also acceptable.[1][5]

Visualizations

Adenosine Receptor Signaling Pathway and JNJ-
40255293 Mechanism of Action

JNJ-40255293 acts as an antagonist at both A2A and Al adenosine receptors. In conditions
like Parkinson's disease, the A2A receptor is a key target. The diagram below illustrates the
simplified signaling cascade and the point of intervention for INJ-40255293.
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Caption: Mechanism of JNJ-40255293 as an A2A receptor antagonist.

Experimental Workflow for Stock Solution Preparation
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The following diagram outlines the logical flow of the experimental protocol for preparing the
JNJ-40255293 stock solution.
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Caption: Workflow for preparing JNJ-40255293 stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1673068?utm_src=pdf-body-img
https://www.benchchem.com/product/b1673068?utm_src=pdf-body
https://www.benchchem.com/product/b1673068?utm_src=pdf-custom-synthesis
https://www.probechem.com/products_JNJ-40255293.html
https://pubmed.ncbi.nlm.nih.gov/25203719/
https://pubmed.ncbi.nlm.nih.gov/25203719/
https://orca.cardiff.ac.uk/id/eprint/105857/
https://orca.cardiff.ac.uk/id/eprint/105857/
https://www.medkoo.com/products/18394
https://www.medchemexpress.com/jnj-40255293.html
https://www.benchchem.com/product/b1673068#how-to-prepare-jnj-40255293-stock-solution
https://www.benchchem.com/product/b1673068#how-to-prepare-jnj-40255293-stock-solution
https://www.benchchem.com/product/b1673068#how-to-prepare-jnj-40255293-stock-solution
https://www.benchchem.com/product/b1673068#how-to-prepare-jnj-40255293-stock-solution
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1673068?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673068?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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